6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine

• IUPAC Name: 6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine
• InChI: InChI=1S/C9H9ClF3N3/c10-6-3-7(14-4-9(11,12)13)16-8(15-6)5-1-2-5/h3,5H,1-2,4H2,(H,14,15,16)
• InChI Key: LDBDBZPOBXLEBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)Cl)NCC(F)(F)F
• Molecular Formula: C9H9ClF3N3
• Molecular Weight: 251.63 g/mol

Description

Molecular Structure Analysis

The molecular structure of 6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted with a chlorine atom, a cyclopropyl group, and a 2,2,2-trifluoroethyl group.

Scientific Research Applications

6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine has been studied for its potential applications in scientific research. This compound has been used as a structural analog of certain neurotransmitters, such as dopamine and serotonin, and has been used to study their respective mechanisms of action. This compound has also been used as a ligand in affinity chromatography, which is used to separate and identify proteins. Additionally, this compound has been used as a fluorescent probe to study the binding of proteins to DNA.

Mechanism of Action

Target of Action

The primary target of 6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine is the Tetranychus urticae , a species of mite . This compound exhibits excellent acaricidal activity, making it an effective pesticide .

Mode of Action

It is known that the compound exhibits excellent acaricidal activity, suggesting that it interacts with its targets in a way that is lethal to the mites .

Biochemical Pathways

The compound’s acaricidal activity suggests that it disrupts essential biological processes in the mites, leading to their death .

Pharmacokinetics

It is known that fluoroalkyl sulfur groups, such as trifluoroethyl sulfur, can greatly improve the lipophilic pharmacokinetic properties of drug molecules . This suggests that the compound may have good bioavailability.

Result of Action

The result of the action of this compound is the death of the mites. The compound exhibits excellent acaricidal activity, with LC50 values of 0.19 mg/L against Tetranychus urticae . This is comparable to the commercial acaricide cyenopyrafen .

Action Environment

The environment can influence the action, efficacy, and stability of this compound. It is known, though, that unrestricted use of existing insecticides can lead to serious pesticide resistance , suggesting that the effectiveness of this compound could be influenced by the presence of resistant mites in the environment.

Advantages and Limitations for Lab Experiments

The use of 6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine in laboratory experiments has several advantages. This compound is relatively easy to synthesize and is relatively stable, making it an ideal compound for use in laboratory experiments. Additionally, this compound is relatively non-toxic, making it safe to use in laboratory experiments. However, this compound does have some limitations. This compound is not as potent as some other compounds, making it less effective for certain applications. Additionally, this compound has a relatively short half-life, making it difficult to use in experiments that require long-term exposure.

Future Directions

There are several potential future directions for the use of 6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine. This compound could be used in further studies of the mechanism of action of neurotransmitters, such as dopamine and serotonin. Additionally, this compound could be used in further studies of the effects of drugs on biochemical and physiological processes. This compound could also be used in further studies of the binding of proteins to DNA. Finally, this compound could be used in further studies of the effects of inflammation on biochemical and physiological processes.

Biochemical Analysis

Biochemical Properties

6-chloro-2-cyclopropyl-N-(2,2,2-trifluoroethyl)pyrimidin-4-amine plays a significant role in biochemical reactions, particularly in the context of enzyme inhibition. This compound has been shown to interact with various enzymes, including cyclin-dependent kinases (CDKs) and other protein kinases. The nature of these interactions often involves the binding of the compound to the active site of the enzyme, leading to inhibition of its activity. This inhibition can result in the modulation of various cellular processes, making the compound a potential candidate for therapeutic applications .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and survival. Additionally, the compound can affect gene expression by altering the transcriptional activity of specific genes, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One primary mechanism involves the binding of the compound to the active site of target enzymes, leading to their inhibition. This binding can result in the disruption of enzyme activity, thereby affecting downstream signaling pathways and cellular processes. Additionally, the compound may influence gene expression by interacting with transcription factors or other regulatory proteins, leading to changes in the expression of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions, but it may degrade over time, leading to a reduction in its efficacy. Long-term exposure to the compound can result in sustained inhibition of target enzymes and prolonged effects on cellular processes .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound may exhibit therapeutic effects by modulating enzyme activity and cellular processes without causing significant toxicity. At higher doses, the compound may induce toxic or adverse effects, including cellular damage and disruption of normal physiological functions. These threshold effects highlight the importance of optimizing dosage to achieve the desired therapeutic outcomes while minimizing potential side effects .

Metabolic Pathways

This compound is involved in various metabolic pathways. The compound can be metabolized by enzymes such as cytochrome P450s, leading to the formation of metabolites that may retain biological activity. These metabolic pathways can influence the overall efficacy and safety profile of the compound, as the metabolites may contribute to its therapeutic or toxic effects. Understanding these pathways is crucial for optimizing the use of the compound in therapeutic applications .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. The compound can be taken up by cells through specific transporters, leading to its accumulation in specific cellular compartments. This distribution can influence the compound’s activity and efficacy, as its localization within the cell can determine its interactions with target enzymes and other biomolecules .

Subcellular Localization

The subcellular localization of this compound is a critical factor that influences its activity and function. The compound may be directed to specific cellular compartments through targeting signals or post-translational modifications. For instance, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression. Alternatively, it may accumulate in the cytoplasm, where it can modulate signaling pathways and enzyme activity .